Cas no 67577-95-1 (benzyl-2,5-diacetoxybenzoate)

• Product Name: benzyl-2,5-diacetoxybenzoate
• CAS No: 67577-95-1
• MF: C₁₈H₁₆O₆
• MW: 328.316045761108
• CID: 966310
• PubChem ID: 196449
• Update Time: 2025-04-19

benzyl-2,5-diacetoxybenzoate Chemical and Physical Properties

Names and Identifiers

• benzyl-2,5-diacetoxybenzoate
• Benzoic acid, 2,5-bis(acetyloxy)-, phenylmethyl ester
• benzyl 2,5-diacetyloxybenzoate
• B-2,5-Dab
• benzyl 2,5-diacetoxybenzoate
• 7338O00B0K
• DTXSID80217896
• Q27266126
• SCHEMBL11328532
• UNII-7338O00B0K
• 67577-95-1

• Inchi： 1S/C18H16O6/c1-12(19)23-15-8-9-17(24-13(2)20)16(10-15)18(21)22-11-14-6-4-3-5-7-14/h3-10H,11H2,1-2H3
• InChI Key： JWYXNLVVVOZIRG-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(C=CC=1OC(C)=O)OC(C)=O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 328.09468
• Monoisotopic Mass: 328.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Density: 1.247
• Boiling Point: 455.1°C at 760 mmHg
• Flash Point: 200.4°C
• Refractive Index: 1.56
• PSA: 78.9